4-[[(3-Chloro-2-methylbenzoyl)amino]methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[[(3-chloro-2-methylbenzoyl)amino]methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C15H18ClNO4/c1-10-11(3-2-4-12(10)16)13(18)17-9-15(14(19)20)5-7-21-8-6-15/h2-4H,5-9H2,1H3,(H,17,18)(H,19,20)
• InChI Key: AQJGGZMFKOPRKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C(=O)NCC2(CCOCC2)C(=O)O
• Molecular Formula: C15H18ClNO4
• Molecular Weight: 311.76 g/mol

Description

4-[[(3-Chloro-2-methylbenzoyl)amino]methyl]oxane-4-carboxylic acid, also known as cloxacillin, is a semi-synthetic antibiotic that belongs to the penicillin class of antibiotics. It is commonly used to treat bacterial infections caused by penicillin-resistant staphylococci.

Mechanism of Action

Cloxacillin works by inhibiting the bacterial cell wall synthesis. It binds to penicillin-binding proteins (PBPs) in the bacterial cell wall, preventing the cross-linking of peptidoglycan chains. This results in the weakening of the cell wall and eventual lysis of the bacterial cell.
Biochemical and Physiological Effects:
Cloxacillin is rapidly absorbed after oral administration and has a bioavailability of approximately 40%. It is primarily eliminated through the kidneys and has a half-life of approximately 30 minutes. Cloxacillin has been shown to have minimal toxicity and is generally well-tolerated by patients.

Advantages and Limitations for Lab Experiments

Cloxacillin is a widely used antibiotic in microbiology laboratories due to its ability to selectively inhibit the growth of gram-positive bacteria. However, it is important to note that 4-[[(3-Chloro-2-methylbenzoyl)amino]methyl]oxane-4-carboxylic acid is not effective against gram-negative bacteria and should not be used as a broad-spectrum antibiotic.

Future Directions

For research include the development of new analogs, investigation of resistance mechanisms, and evaluation of potential combination therapies.

Synthesis Methods

Cloxacillin can be synthesized by the condensation of 6-aminopenicillanic acid and 3-chloro-2-methylbenzoyl chloride. This reaction yields 4-[[(3-Chloro-2-methylbenzoyl)amino]methyl]oxane-4-carboxylic acid in the form of a white crystalline powder.

Scientific Research Applications

Cloxacillin has been extensively researched for its antibacterial properties. It has been shown to be effective against a wide range of gram-positive bacteria, including Staphylococcus aureus, Streptococcus pneumoniae, and Streptococcus pyogenes.